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Compound of Interest

Compound Name: Galanin (1-19), human

Cat. No.: B15507656

A Comparative Analysis of Human vs. Rat
Galanin (1-19) Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activity of the N-terminal fragment
(1-19) of Galanin in humans and rats. Due to the critical role of Galanin in a multitude of
physiological processes, including neurotransmission, hormone secretion, and pain perception,
understanding species-specific differences is paramount for translational research and drug
development. This document summarizes available quantitative data, outlines key experimental
methodologies, and visualizes relevant biological pathways and workflows.

While a comprehensive, head-to-head comparison of human versus rat Galanin (1-19) across
all receptor subtypes is not extensively documented in a single study, this guide synthesizes
the available data from multiple sources to provide the most complete comparison possible. It
is important to note the high degree of amino acid sequence homology between human and rat
Galanin receptors: GALR1 (93%), GALR2 (92%), and GALRS3 (89-90%).[1][2]

Quantitative Data Summary

The following tables summarize the available binding affinity and potency data for Galanin (1-
19) and the full-length Galanin peptides in human and rat systems. This data is essential for
interpreting experimental results and for the design of species-specific pharmacological tools.
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Table 1: Binding Affinity of Galanin (1-19) at Galanin Receptors

. . Assay Paramete Referenc
Ligand Receptor  Species Value
Type r e
Human o
] Radioligan
Galanin (- GALR1 Human o pIC50 9.5 [3]
d Binding
19)
Rat/Mouse .-
] Radioligan )
Galanin (1- GALR3 Rat o pKi 8.2
d Binding
19)

Data for a direct comparison of human and rat Galanin (1-19) on all receptor subtypes is
limited. The table reflects the currently available public data.

Table 2: Binding Affinity of Full-Length Galanin at Galanin Receptors

. . Assay Paramete Value Referenc
Ligand Receptor  Species
Type r (nM) e

Human Radioligan

) GALR2 Human o Kd 0.3 [4]
Galanin d Binding
Porcine Radioligan

] GALR3 Human o IC50 12 [4]
Galanin d Binding
Human Radioligan

_ GALR3 Human o IC50 75 [4]
Galanin d Binding

This data for full-length galanin peptides provides insight into the potential species-specific
interactions with the receptors.

Signaling Pathways and Experimental Workflow

To visually represent the biological context and experimental approaches, the following
diagrams have been generated using Graphviz (DOT language).
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Caption: Differential G-protein coupling of Galanin receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15507656?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3516677/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2846716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2846716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2846716/
https://www.researchgate.net/publication/233913352_Ligand_binding_properties_of_human_galanin_receptors
https://pubmed.ncbi.nlm.nih.gov/9832121/
https://pubmed.ncbi.nlm.nih.gov/9832121/
https://www.benchchem.com/product/b15507656#cross-species-comparison-of-galanin-1-19-activity-human-vs-rat
https://www.benchchem.com/product/b15507656#cross-species-comparison-of-galanin-1-19-activity-human-vs-rat
https://www.benchchem.com/product/b15507656#cross-species-comparison-of-galanin-1-19-activity-human-vs-rat
https://www.benchchem.com/product/b15507656#cross-species-comparison-of-galanin-1-19-activity-human-vs-rat
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15507656?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15507656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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